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Compound of Interest

Compound Name:
1-Methyl-1H-indazole-3-carboxylic

acid

Cat. No.: B028222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-Methyl-1H-
indazole-3-carboxylic acid in methanol. Due to the absence of specific quantitative solubility

data in publicly available literature, this document focuses on qualitative solubility and provides

a detailed, generalized experimental protocol for its quantitative determination. This guide is

intended to support research, development, and formulation activities involving this compound.

Introduction to 1-Methyl-1H-indazole-3-carboxylic
Acid
1-Methyl-1H-indazole-3-carboxylic acid (C₉H₈N₂O₂) is a heterocyclic carboxylic acid. It

serves as a key intermediate in the synthesis of various pharmaceutical compounds, most

notably as a precursor to the antiemetic drug Granisetron. Understanding its solubility in

common organic solvents like methanol is crucial for its synthesis, purification, and formulation

into drug products.

Solubility Data
While specific quantitative solubility data (e.g., in g/mL or mol/L) for 1-Methyl-1H-indazole-3-
carboxylic acid in methanol is not readily available in the reviewed literature, multiple sources

confirm its qualitative solubility.
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Table 1: Qualitative Solubility of 1-Methyl-1H-indazole-3-carboxylic Acid

Solvent Qualitative Solubility

Methanol Soluble[1]

Dimethyl Sulfoxide (DMSO) Soluble[1]

Water Insoluble[1]

The solubility in polar organic solvents like methanol and DMSO, contrasted with its insolubility

in water, is consistent with the molecular structure of the compound, which features both polar

(carboxylic acid, indazole nitrogen atoms) and non-polar (methyl group, benzene ring)

functionalities.

Experimental Protocol for Quantitative Solubility
Determination
The following is a generalized experimental protocol for the gravimetric determination of the

solubility of an organic compound, such as 1-Methyl-1H-indazole-3-carboxylic acid, in

methanol. This method is straightforward and can be adapted for various solute-solvent

systems.

Objective: To determine the saturation solubility of 1-Methyl-1H-indazole-3-carboxylic acid in

methanol at a specific temperature.

Materials:

1-Methyl-1H-indazole-3-carboxylic acid (high purity)

Anhydrous methanol (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance (readable to 0.1 mg)

Glass vials with screw caps
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Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Pipettes

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 1-Methyl-1H-indazole-3-carboxylic acid to a known volume of

methanol in a glass vial. The presence of undissolved solid is essential to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Filtration:

After the equilibration period, allow the vial to stand undisturbed at the set temperature for

at least 2 hours to let the excess solid settle.

Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed pipette to avoid premature crystallization.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed,

clean, and dry volumetric flask. This step is critical to remove any undissolved

microcrystals.

Solvent Evaporation and Mass Determination:
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Record the exact volume of the filtered saturated solution.

Evaporate the methanol from the volumetric flask using a gentle stream of nitrogen or by

placing it in a fume hood. For higher boiling point solvents, a rotary evaporator may be

used.

Once the solvent is completely evaporated, place the flask in a drying oven at a

temperature below the compound's melting point (the melting point of 1-Methyl-1H-
indazole-3-carboxylic acid is approximately 213 °C[1]) until a constant weight is

achieved.

Allow the flask to cool to room temperature in a desiccator before weighing it on an

analytical balance.

Calculation of Solubility:

Subtract the initial weight of the empty flask from the final weight to determine the mass of

the dissolved 1-Methyl-1H-indazole-3-carboxylic acid.

Calculate the solubility using the following formula:

Solubility (g/L) = Mass of dissolved solid (g) / Volume of filtered solution (L)

Diagram 1: Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination

1. Preparation of Saturated Solution
(Excess solute in methanol, equilibrate at constant T)

2. Sample Collection & Filtration
(Withdraw supernatant, filter to remove solids)

3. Solvent Evaporation
(Remove methanol from a known volume of filtrate)

4. Mass Determination
(Weigh the remaining solid residue)

5. Calculation
(Calculate solubility in g/L or mol/L)

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the gravimetric determination of solubility.

Factors Influencing Solubility
The solubility of 1-Methyl-1H-indazole-3-carboxylic acid in methanol is governed by the

principle of "like dissolves like." The interplay of its structural features determines its interaction

with the solvent.

Diagram 2: Structure-Solubility Relationship
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Structure-Solubility Relationship

1-Methyl-1H-indazole-3-carboxylic Acid

Methanol (CH3OH)

Polar Groups
(-COOH, Indazole Nitrogens)

Polar Solvent
(Can form hydrogen bonds)

Favorable Interaction
(Hydrogen Bonding, Dipole-Dipole)

Non-Polar Groups
(Benzene Ring, -CH3)

Less Favorable Interaction

Click to download full resolution via product page

Caption: A diagram showing the interactions between the solute's functional groups and the

solvent.

The carboxylic acid group and the nitrogen atoms of the indazole ring are polar and capable of

forming hydrogen bonds with methanol molecules. The benzene ring and the methyl group are

non-polar. The overall solubility in methanol indicates that the favorable interactions between

the polar groups and the polar solvent are significant enough to overcome the less favorable

interactions of the non-polar parts.

Conclusion
While quantitative data for the solubility of 1-Methyl-1H-indazole-3-carboxylic acid in

methanol is not currently published, it is qualitatively known to be soluble. For applications

requiring precise solubility values, the provided experimental protocol offers a reliable method

for its determination. A thorough understanding of the compound's solubility is essential for

optimizing reaction conditions, purification processes, and the development of pharmaceutical

formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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